Cas no 83541-12-2 (Benzene, [[[(3R)-3,7-dimethyl-6-octenyl]oxy]methyl]-)

Benzene, [[[(3R)-3,7-dimethyl-6-octenyl]oxy]methyl]- structure
83541-12-2 structure
Product name:Benzene, [[[(3R)-3,7-dimethyl-6-octenyl]oxy]methyl]-
CAS No:83541-12-2
MF:C17H26O
MW:246.388
CID:4206460
PubChem ID:15577317

Benzene, [[[(3R)-3,7-dimethyl-6-octenyl]oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, [[[(3R)-3,7-dimethyl-6-octenyl]oxy]methyl]-
    • Benzene, [[[(3R)-3,7-dimethyl-6-octen-1-yl]oxy]methyl]-
    • 83541-12-2
    • DTXSID00574716
    • ({[(3R)-3,7-Dimethyloct-6-en-1-yl]oxy}methyl)benzene
    • Inchi: InChI=1S/C17H26O/c1-15(2)8-7-9-16(3)12-13-18-14-17-10-5-4-6-11-17/h4-6,8,10-11,16H,7,9,12-14H2,1-3H3/t16-/m1/s1
    • InChI Key: ITLMKEZZDGLMPC-MRXNPFEDSA-N

Computed Properties

  • Exact Mass: 246.198365449Da
  • Monoisotopic Mass: 246.198365449Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2Ų
  • XLogP3: 5.2

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